4-Bromo-2-(furan-3-ylmethoxy)benzonitrile

• IUPAC Name: 4-bromo-2-(furan-3-ylmethoxy)benzonitrile
• InChI: InChI=1S/C12H8BrNO2/c13-11-2-1-10(6-14)12(5-11)16-8-9-3-4-15-7-9/h1-5,7H,8H2
• InChI Key: PASNHKYUZKBIJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)OCC2=COC=C2)C#N
• Molecular Formula: C12H8BrNO2
• DSSTOX Substance ID: DTXSID601275086
• Molecular Weight: 278.10 g/mol
• CAS RN: 1597781-25-3

Description

4-Bromo-2-(furan-3-ylmethoxy)benzonitrile (4-BFB) is an organic compound with a molecular formula of C9H7BrNO2. It is a colorless solid that is soluble in organic solvents. 4-BFB is a brominated aromatic compound with a wide range of applications in organic synthesis and scientific research. It is a versatile reagent used as a building block in organic synthesis and as a starting material for the synthesis of various organic compounds. It is also used as a catalyst in a variety of reactions including Diels-Alder reactions, Wittig reactions, and Heck reactions.

Scientific Research Applications

• Synthesis and Modification of Benzo[b]furans : Gill et al. (2008) developed a method for synthesizing 2-bromo-3-aroyl-benzo[b]furans from readily available precursors. This synthesis technique allows for further modification through palladium-mediated couplings and direct nucleophilic substitutions, yielding a range of 2-substituted-3-aroyl-benzo[b]furans. This process highlights the utility of bromo groups as synthetic handles in organic chemistry (Gill et al., 2008).

• Structural Studies of Furoxans : Ojala et al. (2017) conducted a study on the molecular packing properties of symmetrically substituted diaryl furoxans, which include derivatives like 4-Bromo-2-(furan-3-ylmethoxy)benzonitrile. Their research provides insights into the solid-state chemistry of benzonitrile oxides and the various forms they can take, such as isomorphous structures and polymorphs (Ojala et al., 2017).

• Synthesis of Furan Derivatives : Jas (1991) described a synthesis procedure for 4-bromo-2-(tert-butyldimethylsiloxy)furan, demonstrating the versatility of bromo-furan derivatives in synthetic chemistry. This approach shows the potential of such compounds as stable synthetic precursors for various chemical reactions (Jas, 1991).

• Antimicrobial and Antifungal Applications : Kumar et al. (2022) explored the synthesis of benzofuran derivatives with potential antimicrobial and antifungal properties. Their study demonstrates the relevance of bromo-benzonitrile furan derivatives in the development of new pharmaceutical compounds (Kumar et al., 2022).

• Stability of Furan Ring During Bromination : Bozhanov and Ivonin (2001) investigated the stability of the furan ring in derivatives like 4-Bromo-2-(furan-3-ylmethoxy)benzonitrile during bromination processes. This study is significant for understanding the chemical behavior of such compounds under different reaction conditions (Bozhanov & Ivonin, 2001).

• Photochemical Synthesis of Benzo[b]furans : Protti et al. (2012) developed a method for synthesizing 2-substituted benzo[b]furans using a metal-free photochemical reaction. This technique is environmentally beneficial and highlights the potential for creating complex organic structures through sustainable methods (Protti et al., 2012).